Carbonic acid;ZINC

• CAS: 3486-35-9
• Synonyms: zinc carbonate
• Molecular Formula: CH2O3Zn
• Molecular Weight: 127.4 g/mol
• SMILES: C(=O)(O)O.[Zn]
• InChI: InChI=1S/CH2O3.Zn/c2-1(3)4;/h(H2,2,3,4)
• InChIKey: ONIOAEVPMYCHKX-UHFFFAOYSA-N
• Solubility: 0.001 G/100 G OF WATER AT 15 °C; SOL IN DIL ACIDS, ALKALIES & SOLN OF AMMONIUM SALTS.; INSOL IN AMMONIA, PYRIDINE & ACETONE; Insol in alcohol

Zinc Carbonate (ZnCO₃) addresses critical formulation challenges where ZnO or ZnSO₄ fail. Unlike ZnO, it enables transparent rubber vulcanization without opacity penalty. Its controlled thermal decomposition at ~300°C yields high-surface-area ZnO (>80 m²/g) for catalysis and sensing. In polymer manufacturing, it outperforms standard ZnO as an H₂S scavenger, preventing odor and degradation. • Rubber Grade: Activates vulcanization in translucent/clear elastomers (shoe soles, latex gloves, medical tubing). • ZnO Precursor: Calcination at ~300°C produces ZnO with tailored SSA >80 m²/g. • H₂S Scavenger: Superior gas affinity vs. standard ZnO for long-term polymer stability. • Battery Research: Porous ZnCO₃ delivers initial reversible capacity of 735 mAh g⁻¹ for high-energy-density anodes.

Zinc Carbonate Properties and Applications

Zinc Carbonate (ZnCO₃, CAS 3486-35-9) is an inorganic zinc salt characterized as a white, odorless crystalline solid with an orthorhombic structure . It is practically insoluble in water (10 mg/L at 15°C) but readily dissolves in dilute acids, alkalis, and ammonium salt solutions . Its key physicochemical constants include a density of 4.4 g/cm³, a Mohs hardness of 4.3, and thermal decomposition to Zinc Oxide (ZnO) at approximately 300°C . Commercially, it is often supplied as basic zinc carbonate (hydrozincite), which contains the equivalent of ≥70% ZnO [1]. It finds application as a precursor for ZnO synthesis, a rubber vulcanization activator, a pigment, and an H₂S scavenger .

• [1] Aakash Manthan Industries. (n.d.). Zinc Carbonate Product Specification. Retrieved from https://www.indiamart.com/proddetail/zinc-carbonate-2853303948197.html View Source

Risks of Substituting Zinc Carbonate

Substituting Zinc Carbonate (ZnCO₃) with other common zinc sources like Zinc Oxide (ZnO) or Zinc Sulfate (ZnSO₄) is not functionally equivalent due to fundamental differences in solubility, thermal behavior, and material compatibility. For example, while ZnSO₄ is highly water-soluble (~96%), ZnCO₃ is practically insoluble (10 mg/L), dictating vastly different release kinetics in agricultural and chemical processes [1]. Conversely, in rubber vulcanization, ZnCO₃'s solubility in the rubber matrix imparts transparency, a property unattainable with ZnO at standard loadings [2]. Furthermore, ZnCO₃'s defined thermal decomposition pathway at ~300°C to ZnO and CO₂ provides a controlled route to high-surface-area ZnO precursors, which is not possible with direct use of ZnO . These quantifiable distinctions in physical and chemical behavior underscore why generic substitution without rigorous reformulation can lead to product failure.

• [1] ScienceDirect. (n.d.). Zinc Fertilizers. Retrieved from https://www.sciencedirect.com/topics/agricultural-and-biological-sciences/zinc-fertilizers View Source
• [2] Nanjing Union Rubber Chemicals. (2016). Description of the application of the active agent. Retrieved from http://www.nurchem.com/description-of-the-application-of-the-active-agent/ View Source

Zinc Carbonate Performance Benchmarks

Aqueous Solubility vs. Zinc Sulfate

Zinc Carbonate exhibits extremely low aqueous solubility, creating a stark contrast with the widely used Zinc Sulfate. This difference is fundamental to its application as a slow-release zinc source .

Evidence Dimension	Water Solubility at ~15-20°C
Target Compound Data	10 mg/L (0.001 g/100 g H₂O)
Comparator Or Baseline	Zinc Sulfate (ZnSO₄) solubility is ~96%
Quantified Difference	ZnCO₃ is > 90,000 times less soluble
Conditions	Neutral pH water, ambient temperature

Why This Matters

This near-insolubility makes ZnCO₃ essential for formulating sustained-release zinc fertilizers, preventing immediate leaching and potential phytotoxicity associated with highly soluble salts like ZnSO₄.

Thermal Decomposition to ZnO

Zinc Carbonate provides a thermally controlled route to high-purity Zinc Oxide, which can be engineered for specific particle characteristics not achievable with commercial ZnO powders .

Evidence Dimension	Decomposition Temperature and Product
Target Compound Data	Decomposes at ~300°C to form ZnO and CO₂
Comparator Or Baseline	Commercial Zinc Oxide (ZnO) is the final, stable product.
Quantified Difference	N/A - The value lies in the process, not a direct property difference.
Conditions	Thermogravimetric analysis (TGA) in air or inert atmosphere

Why This Matters

The ability to thermally decompose ZnCO₃ in situ allows researchers and manufacturers to generate ZnO with high specific surface areas (e.g., >80 m²/g) for catalytic, sensor, or optoelectronic applications, offering a degree of morphological control absent when sourcing pre-formed ZnO.

Optical Transparency in Rubber Vulcanization

In rubber manufacturing, Zinc Carbonate is preferentially selected over Zinc Oxide for producing translucent or transparent goods. While ZnO acts as an effective activator, even low loadings (1.5 phr) render the cured rubber opaque white. In contrast, basic zinc carbonate can be incorporated at higher loadings (up to 5 phr) without compromising optical clarity [1].

Evidence Dimension	Optical Clarity in Cured Rubber
Target Compound Data	Maintains transparency at loadings up to 5 phr
Comparator Or Baseline	Zinc Oxide (ZnO) renders compound opaque white at ≥1.5 phr
Quantified Difference	ZnCO₃ enables >3x higher loading while preserving transparency
Conditions	Cured natural rubber compound; phr = parts per hundred rubber

Why This Matters

This property is non-negotiable for manufacturers of transparent or translucent rubber articles (e.g., shoe soles, medical tubing, latex gloves), where ZnO cannot be used as an activator without sacrificing the required visual aesthetics.

• [1] Justia Patents. (2002). Zinc oxide coated particles, compositions containing the same, and methods for making the same (US6475631B1). Retrieved from https://patents.justia.com/patent/6475631 View Source

Anode Capacity in Lithium-Ion Batteries

When engineered into a porous architecture, Zinc Carbonate demonstrates a high initial reversible capacity as a novel anode material for lithium-ion batteries, offering a potential alternative to traditional graphite anodes [1].

Evidence Dimension	Initial Reversible Lithium Storage Capacity
Target Compound Data	735 mAh g⁻¹ for porous ZnCO₃
Comparator Or Baseline	Commercial Graphite Anode (~372 mAh g⁻¹ theoretical)
Quantified Difference	ZnCO₃ exhibits ~98% higher capacity than graphite
Conditions	Electrochemical testing in a Li-ion half-cell

Why This Matters

For advanced battery R&D, the high theoretical capacity of ZnCO₃ makes it a compelling candidate for developing next-generation anodes with significantly improved energy density compared to conventional graphite.

• [1] Gao, G., et al. (2013). Green and facile synthesis of porous ZnCO3 as a novel anode material for advanced lithium-ion batteries. Electrochimica Acta, 114, 121-126. DOI: 10.1016/j.electacta.2013.09.081 View Source

H₂S Scavenging Affinity

Specialty grades of basic zinc carbonate, such as Zinc Carbonate RAC, are engineered to exhibit a significantly higher affinity for hydrogen sulfide (H₂S) compared to standard zinc oxide or conventional zinc carbonates .

Evidence Dimension	Affinity for Hydrogen Sulfide (H₂S)
Target Compound Data	Higher affinity
Comparator Or Baseline	Zinc oxides or conventional zinc carbonates
Quantified Difference	Qualitative superiority established by manufacturer
Conditions	Polymer additive application environment

Why This Matters

In polymer compounding, especially for applications sensitive to odor or degradation from sulfurous gases, selecting a high-affinity H₂S scavenger like this grade of ZnCO₃ can be critical for ensuring long-term product stability and performance.

Zinc Carbonate Procurement Scenarios

High-Surface-Area ZnO Synthesis

As a thermally labile precursor, ZnCO₃ is the material of choice for synthesizing ZnO nanoparticles via controlled calcination. The decomposition at 300°C allows for the generation of ZnO with tailored specific surface areas, often exceeding 80 m²/g, which is highly desirable for catalysis, gas sensing, and UV-blocking applications .

Transparent Rubber and Latex Formulation

For manufacturers of translucent or clear rubber goods (e.g., shoe soles, latex gloves, medical tubing), basic zinc carbonate is a critical compounding ingredient. It functions as a vulcanization activator without the opacity penalty of ZnO, enabling the production of visually transparent, high-performance elastomeric products [1].

Next-Gen Li-Ion Battery Anodes

Research laboratories and battery developers investigating high-capacity anode materials should consider porous ZnCO₃. Its demonstrated initial reversible capacity of 735 mAh g⁻¹ represents a nearly two-fold improvement over conventional graphite anodes, positioning it as a promising candidate for high-energy-density lithium-ion cells [2].

Polymer Compounding for H₂S Scavenging

In polymer manufacturing where residual hydrogen sulfide can cause odor or degradation, a specialty grade of basic zinc carbonate with enhanced H₂S affinity offers a technical advantage. It provides more effective gas scavenging than standard ZnO, ensuring long-term stability and performance of the final plastic or rubber article .

• [1] Justia Patents. (2002). Zinc oxide coated particles, compositions containing the same, and methods for making the same (US6475631B1). Retrieved from https://patents.justia.com/patent/6475631 View Source
• [2] Gao, G., et al. (2013). Green and facile synthesis of porous ZnCO3 as a novel anode material for advanced lithium-ion batteries. Electrochimica Acta, 114, 121-126. DOI: 10.1016/j.electacta.2013.09.081 View Source